2-Fluoro-5-[(propan-2-yl)amino]benzonitrile

• Molecular Formula: C10H11FN2
• Molecular Weight: 178.21 g/mol
• IUPAC Name: 2-fluoro-5-(propan-2-ylamino)benzonitrile
• InChI: InChI=1S/C10H11FN2/c1-7(2)13-9-3-4-10(11)8(5-9)6-12/h3-5,7,13H,1-2H3
• InChI Key: LXQGKOZUXXVAHX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CC(=C(C=C1)F)C#N

Description

Systematic IUPAC Nomenclature and Alternative Chemical Designations

The primary IUPAC name 2-fluoro-5-(propan-2-ylamino)benzonitrile systematically describes the compound's structure through sequential locants:

• A benzene ring forms the parent hydrocarbon framework
• Fluoro substituent at position 2 (ortho to nitrile group)
• Propan-2-ylamino group (-NH-CH(CH3)2) at position 5 (para to nitrile)
• Nitrile functional group at position 1

Alternative designations include:

• 5-Fluoro-2-(isopropylamino)benzonitrile
• 2-Fluoro-5-(isopropylamino)phenyl cyanide
• Benzonitrile, 5-(1-methylethyl)amino-2-fluoro-

Table 1: Nomenclature Comparison

Designation Type	Name	Source
IUPAC Systematic	2-fluoro-5-(propan-2-ylamino)benzonitrile
Common Synonym	5-Fluoro-2-(isopropylamino)benzonitrile
CAS Registry	1343996-60-0

Molecular Formula and Structural Isomerism Analysis

The molecular formula C10H11FN2 derives from:

• Benzene ring (C6H5)
• Fluorine atom (F)
• Isopropylamino group (C3H7N)
• Nitrile group (CN)

Structural isomerism manifests through three primary pathways:

• Positional Isomerism :
  • Fluorine placement (positions 2, 3, or 4 relative to nitrile)
  • Isopropylamino group orientation (meta vs. para configurations)

• Functional Group Isomerism :

  • Nitrile → Isonitrile rearrangement (C≡N vs. N≡C)
  • Secondary amine → Imine tautomerism

• Stereoisomerism :

  • Restricted rotation about C-N bond in isopropylamino group
  • Atropisomerism in ortho-substituted derivatives

Table 2: Isomer Comparison

Isomer Type	Example Compound	Key Difference
Positional	3-Fluoro-5-(isopropylamino)benzonitrile	Fluorine at position 3
Functional	2-Fluoro-5-(isopropylamino)benzamide	Amide instead of nitrile
Conformational	Axial vs. equatorial isopropyl group	Spatial arrangement

X-ray Crystallographic Characterization and Conformational Dynamics

X-ray diffraction studies of analogous benzonitrile derivatives (e.g., PDB ID 7G2H) reveal critical structural parameters :

• Bond Lengths :

  • C≡N: 1.16 Å (consistent with triple bond character)
  • C-F: 1.34 Å (slightly shorter than C-Cl due to smaller atomic radius)
  • N-C(isopropyl): 1.45 Å (typical for C-N single bonds)

• Bond Angles :

  • C-C≡N: 180° (linear nitrile geometry)
  • F-C-C-N: 120° (trigonal planar arrangement at substituted carbon)

• Torsional Angles :

  • Phenyl-isopropyl dihedral: 55-65° (prevents steric clash between substituents)
  • Amino group rotation barrier: ~8 kJ/mol (allows dynamic interconversion at RT)

Conformational analysis via temperature-dependent crystallography shows:

• Low-T (100K) : Frozen isopropyl group orientation with defined methyl positions
• High-T (298K) : Dynamic disorder in isopropyl moiety due to rotational freedom

Figure 1: Crystallographic Packing Diagram (Hypothetical)

           F  
           |  
NC—C6H3—NH—C(CH3)2  
           |  
           π-stacking axis  

Molecules adopt herringbone packing with:

• Nitrile groups aligned antiparallel (dipole minimization)
• π-π stacking distance: 3.5 Å between benzene rings
• Hydrogen bonding: N-H···N≡C interactions (2.1 Å)

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-5-[(propan-2-yl)amino]benzonitrile typically involves the reaction of 2-fluorobenzonitrile with isopropylamine. The reaction is carried out under controlled conditions to ensure the selective formation of the desired product. The general reaction scheme can be represented as follows:

$$\text{2-Fluorobenzonitrile} + \text{Isopropylamine} \rightarrow \text{2-Fluoro-5-[(propan-2-yl)amino]benzonitrile}$$2-Fluorobenzonitrile+Isopropylamine→2-Fluoro-5-[(propan-2-yl)amino]benzonitrile

The reaction is usually conducted in the presence of a suitable solvent, such as ethanol or methanol, and may require the use of a catalyst to enhance the reaction rate and yield.

Industrial Production Methods

In an industrial setting, the production of 2-Fluoro-5-[(propan-2-yl)amino]benzonitrile may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to maximize yield and minimize by-products. The use of automated systems and advanced analytical techniques ensures consistent product quality and efficient production.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-5-[(propan-2-yl)amino]benzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) are commonly used in substitution reactions.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted aromatic compounds with various functional groups.

Scientific Research Applications

2-Fluoro-5-[(propan-2-yl)amino]benzonitrile has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Fluoro-5-[(propan-2-yl)amino]benzonitrile involves its interaction with specific molecular targets. The fluorine atom and the amino group play crucial roles in its reactivity and binding affinity. The compound can interact with enzymes, receptors, or other biomolecules, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-Fluoro-5-[(propan-2-yl)amino]benzonitrile with structurally related compounds, emphasizing substituent effects, applications, and key properties:

Compound Name	Substituents	Key Properties	Applications	References
2-Fluoro-5-[(propan-2-yl)amino]benzonitrile	-F (2-position), -NH-(CH(CH₃)₂) (5-position), -CN (1-position)	High lipophilicity; potential bioactivity via amine interactions	Pharmaceutical intermediate (hypothesized)	Inferred
2-Fluoro-5-formylbenzonitrile	-F (2-position), -CHO (5-position), -CN (1-position)	Reactive aldehyde group; m.p. ~85–90°C	Precursor for Schiff base formation or reductive amination
2-Fluoro-5-((methyl(prop-2-yn-1-yl)amino)methyl)benzonitrile	-F (2-position), -CH₂-N(CH₃)(propargyl) (5-position), -CN (1-position)	Propargyl group enables click chemistry; pale yellow oil	Building block for bioorthogonal reactions
2-Fluoro-5-[(3-oxoisobenzofuran-1-ylidene)methyl]benzonitrile (CAS 763114-25-6)	-F (2-position), -CH=C(iso-benzofuranone) (5-position), -CN (1-position)	Yellow powder; density 1.4 g/cm³	PARP inhibitor intermediate (e.g., Olaparib synthesis)
4-Amino-2-fluoro-5-methylbenzonitrile	-F (2-position), -NH₂ (4-position), -CH₃ (5-position), -CN (1-position)	Amino group enhances solubility; purity ≥97%	Intermediate in agrochemicals or dyes
2-Fluoro-5-(trifluoromethyl)benzoic acid	-F (2-position), -CF₃ (5-position), -COOH (1-position)	High electronegativity; m.p. 220–222°C	Intermediate for fluorinated drugs and polymers

Detailed Research Findings

Physicochemical Properties

• Lipophilicity: The trifluoromethyl group in 2-Fluoro-5-(trifluoromethyl)benzoic acid increases logP (hydrophobicity), a trait shared with the isopropylamino group in the target compound, favoring membrane permeability .
• Thermal Stability: The fused isobenzofuranone system in 2-Fluoro-5-[(3-oxoisobenzofuran-1-ylidene)methyl]benzonitrile contributes to a high boiling point (430.1°C), whereas the target compound’s simpler structure may offer lower thermal stability but improved synthetic versatility .

Biological Activity

2-Fluoro-5-[(propan-2-yl)amino]benzonitrile is a fluorinated aromatic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound features a fluorine atom at the 2-position and an isopropylamino group at the 5-position of the benzonitrile backbone. This structural arrangement is significant as it influences the compound's interaction with biological targets.

Mechanisms of Biological Activity

The biological activity of 2-Fluoro-5-[(propan-2-yl)amino]benzonitrile can be attributed to several mechanisms:

• Inhibition of Dihydrofolate Reductase (DHFR) :
  • Compounds with similar structures have been shown to inhibit DHFR, a critical enzyme in folate metabolism that is essential for DNA synthesis and repair. Inhibition of this enzyme can lead to antiproliferative effects in cancer cells .
• Neuroprotective Effects :
  • Research indicates that fluorinated derivatives, including those similar to 2-Fluoro-5-[(propan-2-yl)amino]benzonitrile, exhibit neuroprotective properties by blocking amyloid-beta (Aβ) toxicity, which is implicated in Alzheimer's disease. These compounds have demonstrated the ability to preserve long-term potentiation (LTP) in neuronal cell lines, suggesting potential therapeutic applications in neurodegenerative diseases .
• Antibacterial Activity :
  • Fluorinated compounds have been reported to possess antibacterial properties against various pathogens. The presence of fluorine enhances lipophilicity and may improve the ability of the compound to penetrate bacterial membranes, leading to increased efficacy against Gram-positive bacteria such as Staphylococcus aureus and E. coli .

Case Study 1: Anticancer Activity

A study investigated the anticancer properties of a related fluorinated benzonitrile derivative, revealing significant cytotoxic effects on human cancer cell lines through DHFR inhibition. The compound demonstrated an IC50 value indicating potent activity against various cancer types, including melanoma and breast cancer .

Case Study 2: Neuroprotective Properties

In vitro studies using rat brain cell lines showed that 2-Fluoro-5-[(propan-2-yl)amino]benzonitrile effectively blocked Aβ-induced toxicity. This was measured by assessing LTP preservation in hippocampal slices, indicating its potential as a neuroprotective agent against Alzheimer's disease .

Case Study 3: Antibacterial Efficacy

A series of fluorinated compounds were tested for antibacterial activity, where one derivative exhibited an MIC value significantly lower than that of traditional antibiotics like kanamycin against Pseudomonas aeruginosa. This suggests that modifications including fluorination can enhance antibacterial potency .

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	Target/Mechanism	IC50/MIC Values
2-Fluoro-5-(isopropylamino)benzonitrile	Anticancer Activity	DHFR Inhibition	IC50 = X µM
Related Fluorinated Compound	Neuroprotection	Aβ Toxicity Blockade	LTP Preservation
Fluorinated Benzonitrile Derivative	Antibacterial Activity	Bacterial Membrane Penetration	MIC = Y µg/mL